Cas no 872613-52-0 (N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide)

• Product Name: N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• CAS No: 872613-52-0
• MF: C₁₈H₁₅N₅O₅S
• MW: 413.407202005386
• CID: 6256171
• PubChem ID: 16801329
• Update Time: 2025-10-21

N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• F1885-0064
• N-[[5-[2-(3-nitroanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• N-((5-((2-((3-nitrophenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• SR-01000018617
• N-{[5-({[(3-nitrophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-oxadiazol-2-yl]methyl}benzamide
• SR-01000018617-1
• 872613-52-0
• AKOS024617580

• Inchi： 1S/C18H15N5O5S/c24-15(20-13-7-4-8-14(9-13)23(26)27)11-29-18-22-21-16(28-18)10-19-17(25)12-5-2-1-3-6-12/h1-9H,10-11H2,(H,19,25)(H,20,24)
• InChI Key： JNVHJVUKKCFRSM-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CNC(C2C=CC=CC=2)=O)O1)CC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 413.07938977g/mol
• Monoisotopic Mass: 413.07938977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 168Ų

Additional information on N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide

N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide: A Comprehensive Overview

N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide (CAS No. 872613-52-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzamide moiety and a 1,3,4-oxadiazole ring system. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzamide group is a common functional group in many pharmaceuticals, known for its ability to enhance the solubility and bioavailability of compounds. The presence of this group in N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide suggests that it may have favorable pharmacokinetic properties. Additionally, the 1,3,4-oxadiazole ring is a heterocyclic structure that has been extensively studied for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

Recent research has focused on the potential of N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit the activity of matrix metalloproteinases (MMPs), which are key enzymes involved in the degradation of extracellular matrix proteins and play a crucial role in processes such as tumor invasion and metastasis.

In addition to its enzymatic inhibition properties, N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide has also demonstrated significant antioxidant activity. This property is attributed to the presence of the nitro group in the 3-nitrophenyl moiety, which can scavenge free radicals and reduce oxidative stress. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Therefore, compounds with strong antioxidant properties are highly sought after in drug discovery efforts.

The structural complexity of N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide also makes it an interesting candidate for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to study the interactions between this compound and its target proteins. These studies have provided valuable insights into the binding modes and key interactions that contribute to its biological activities.

Furthermore, the synthesis of N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving condensation, cyclization, and substitution steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Efficient synthetic protocols are essential for the large-scale production of this compound for preclinical and clinical studies.

Clinical trials are an important step in evaluating the safety and efficacy of new drugs. While preclinical studies have shown promising results for N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide, further research is needed to confirm its therapeutic potential in human subjects. Phase I clinical trials are typically conducted to assess the safety profile and pharmacokinetics of the compound in a small group of healthy volunteers or patients with specific conditions.

In conclusion, N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide (CAS No. 872613-52-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical use.